Cas no 136663-38-2 ((2-Methylbenzo[d]oxazol-5-yl)methanol)

(2-Methylbenzo[d]oxazol-5-yl)methanol structure
136663-38-2 structure
Product Name:(2-Methylbenzo[d]oxazol-5-yl)methanol
CAS No:136663-38-2
MF:C9H9NO2
MW:163.173262357712
MDL:MFCD12965126
CID:1036288
PubChem ID:15662269
Update Time:2025-09-27

(2-Methylbenzo[d]oxazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (2-Methylbenzo[d]oxazol-5-yl)methanol
    • (2-methyl-1,3-benzoxazol-5-yl)methanol
    • 5-Benzoxazolemethanol, 2-methyl-
    • ZVBPKWNJXRJGOR-UHFFFAOYSA-N
    • 2-Methylbenzo[d]oxazole-5-methanol
    • 6497AA
    • FCH1179851
    • AK128727
    • AX8250789
    • SCHEMBL17221544
    • A904262
    • AKOS016000868
    • AS-60838
    • 136663-38-2
    • DTXSID40576496
    • CS-0152751
    • MFCD12965126
    • C72464
    • MDL: MFCD12965126
    • Inchi: 1S/C9H9NO2/c1-6-10-8-4-7(5-11)2-3-9(8)12-6/h2-4,11H,5H2,1H3
    • InChI Key: ZVBPKWNJXRJGOR-UHFFFAOYSA-N
    • SMILES: O1C(C)=NC2C=C(CO)C=CC1=2

Computed Properties

  • Exact Mass: 163.063328530g/mol
  • Monoisotopic Mass: 163.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.3
  • XLogP3: 1.3

(2-Methylbenzo[d]oxazol-5-yl)methanol Security Information

(2-Methylbenzo[d]oxazol-5-yl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JB613-100mg
(2-Methylbenzo[d]oxazol-5-yl)methanol
136663-38-2 95+%
100mg
722CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JB613-250mg
(2-Methylbenzo[d]oxazol-5-yl)methanol
136663-38-2 95+%
250mg
1486CNY 2021-05-07
Alichem
A081001706-1g
2-Methylbenzo[d]oxazole-5-methanol
136663-38-2 98%
1g
349.00 USD 2021-06-01
Chemenu
CM156188-1g
(2-methylbenzo[d]oxazol-5-yl)methanol
136663-38-2 95%
1g
$533 2021-06-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X55265-100mg
(2-Methylbenzo[d]oxazol-5-yl)methanol
136663-38-2 95%
100mg
¥498.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X55265-250mg
(2-Methylbenzo[d]oxazol-5-yl)methanol
136663-38-2 95%
250mg
¥996.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X55265-1g
(2-Methylbenzo[d]oxazol-5-yl)methanol
136663-38-2 95%
1g
¥2489.0 2024-07-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M901293-250mg
(2-Methylbenzo[d]oxazol-5-yl)methanol
136663-38-2 ≥95%
250mg
¥1,161.90 2022-09-01
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FD01162-5g
(2-methyl-1,3-benzoxazol-5-yl)methanol
136663-38-2 95%
5g
$1854 2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M901293-100mg
(2-Methylbenzo[d]oxazol-5-yl)methanol
136663-38-2 ≥95%
100mg
¥580.50 2022-09-01

(2-Methylbenzo[d]oxazol-5-yl)methanol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:136663-38-2)(2-Methylbenzo[d]oxazol-5-yl)methanol
Order Number:A904262
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:16
Price ($):301.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:136663-38-2)(2-Methylbenzo[d]oxazol-5-yl)methanol
A904262
Purity:99%
Quantity:1g
Price ($):301.0
Email